Cas no 1623618-09-6 (tert-butyl 4-(5-chloro-1-methyl-1H-imidazol-2-yl)methyl-1,4-diazepane-1-carboxylate)

• Product Name: tert-butyl 4-(5-chloro-1-methyl-1H-imidazol-2-yl)methyl-1,4-diazepane-1-carboxylate
• CAS No: 1623618-09-6
• MF: C₁₅H₂₅ClN₄O₂
• MW: 328.837602376938
• CID: 5619012
• PubChem ID: 78903593
• Update Time: 2025-07-23

tert-butyl 4-(5-chloro-1-methyl-1H-imidazol-2-yl)methyl-1,4-diazepane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• AKOS017246975
• tert-butyl 4-[(5-chloro-1-methyl-1H-imidazol-2-yl)methyl]-1,4-diazepane-1-carboxylate
• 1623618-09-6
• EN300-28295241
• tert-butyl 4-(5-chloro-1-methyl-1H-imidazol-2-yl)methyl-1,4-diazepane-1-carboxylate

• Inchi： 1S/C15H25ClN4O2/c1-15(2,3)22-14(21)20-7-5-6-19(8-9-20)11-13-17-10-12(16)18(13)4/h10H,5-9,11H2,1-4H3
• InChI Key： ACRHUZFJNQDOLT-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(CN2CCN(C(=O)OC(C)(C)C)CCC2)N1C

Computed Properties

• Exact Mass: 328.1666037g/mol
• Monoisotopic Mass: 328.1666037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 50.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on tert-butyl 4-(5-chloro-1-methyl-1H-imidazol-2-yl)methyl-1,4-diazepane-1-carboxylate

Research Brief on tert-butyl 4-(5-chloro-1-methyl-1H-imidazol-2-yl)methyl-1,4-diazepane-1-carboxylate (CAS: 1623618-09-6)

The compound tert-butyl 4-(5-chloro-1-methyl-1H-imidazol-2-yl)methyl-1,4-diazepane-1-carboxylate (CAS: 1623618-09-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a versatile intermediate in the synthesis of biologically active molecules. This research brief aims to provide an updated overview of the latest findings related to this compound, focusing on its synthesis, applications, and pharmacological relevance.

Recent studies have highlighted the role of this compound as a key building block in the development of novel therapeutic agents, particularly in the context of central nervous system (CNS) disorders and infectious diseases. The structural features of tert-butyl 4-(5-chloro-1-methyl-1H-imidazol-2-yl)methyl-1,4-diazepane-1-carboxylate, including its imidazole and diazepane moieties, contribute to its ability to interact with various biological targets, such as G-protein-coupled receptors (GPCRs) and enzymes involved in neurotransmitter regulation.

One of the most notable advancements in the utilization of this compound is its incorporation into the synthesis of potential antipsychotic and anxiolytic agents. Researchers have demonstrated that derivatives of tert-butyl 4-(5-chloro-1-methyl-1H-imidazol-2-yl)methyl-1,4-diazepane-1-carboxylate exhibit promising binding affinities for serotonin and dopamine receptors, which are critical targets in the treatment of schizophrenia and anxiety disorders. These findings have been supported by in vitro and in vivo studies, showcasing the compound's potential as a scaffold for further drug development.

In addition to its CNS applications, recent investigations have explored the antimicrobial properties of this compound. Preliminary data suggest that certain derivatives exhibit inhibitory activity against bacterial and fungal pathogens, making them candidates for the development of new antimicrobial agents. The mechanism of action appears to involve disruption of microbial cell wall synthesis, although further studies are required to elucidate the precise pathways involved.

The synthesis of tert-butyl 4-(5-chloro-1-methyl-1H-imidazol-2-yl)methyl-1,4-diazepane-1-carboxylate has also seen methodological improvements. Recent publications describe optimized protocols that enhance yield and purity while reducing the use of hazardous reagents. These advancements are critical for scaling up production and ensuring the compound's availability for further research and development.

In conclusion, tert-butyl 4-(5-chloro-1-methyl-1H-imidazol-2-yl)methyl-1,4-diazepane-1-carboxylate (CAS: 1623618-09-6) represents a promising intermediate with diverse applications in medicinal chemistry. Its potential in CNS and antimicrobial drug development, coupled with recent synthetic advancements, underscores its importance in ongoing research efforts. Future studies should focus on expanding the scope of its pharmacological applications and optimizing its derivatives for clinical use.